(E)-3-(2-chlorophenyl)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2-chlorophenyl)-1-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)prop-2-en-1-one
• InChI: InChI=1S/C17H20ClNOS/c1-21-15-10-13-7-8-14(11-15)19(13)17(20)9-6-12-4-2-3-5-16(12)18/h2-6,9,13-15H,7-8,10-11H2,1H3/b9-6+
• InChI Key: JAFCYVHPCBPEKM-RMKNXTFCSA-N
• Canonical SMILES: CSC1CC2CCC(C1)N2C(=O)C=CC3=CC=CC=C3Cl
• Isomeric SMILES: CSC1CC2CCC(C1)N2C(=O)/C=C/C3=CC=CC=C3Cl
• Molecular Formula: C17H20ClNOS
• Molecular Weight: 321.9 g/mol

Description

(E)-3-(2-chlorophenyl)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C17H20ClNOS and its molecular weight is 321.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound (E)-3-(2-chlorophenyl)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)prop-2-en-1-one and similar structures have been extensively studied for their synthesis and crystal structure characterization. For example, a related compound, (1R,2R,3R,5S)-3-(3-chlorophenyl)-1-hydroxy-2-methyl-6-phenyl-8-oxa-6-azabicyclo[3.2.1]octan-7-one, was synthesized and characterized using NMR, HRMS, and X-ray crystallography, demonstrating the importance of these methods in understanding the molecular configuration and crystal structure of such compounds (Wu, Guo, Zhang, & Xia, 2015).

Biological Activity and Applications

• Research into compounds with the 8-azabicyclo[3.2.1]octane skeleton has shown potential in various biological applications. For instance, compounds containing this skeleton have been evaluated for their nematicidal activities against pine-wood nematodes, indicating a potential role in pest control (Xu, Yang, Wang, & Song, 2021); (Li, Lu, Zhang, Peng, & Song, 2020).

Chemical Properties and Reactions

• The chemical properties and reactions of compounds with the 8-azabicyclo[3.2.1]octane core have been a subject of interest. For example, the synthesis of various derivatives through reactions like Michael-type additions and the study of their chemical behavior, as well as potential applications in different fields, are noteworthy (Gregory, Bullock, & Chen, 1985).

Pharmaceutical Applications

• The structure has also been explored in the context of pharmaceuticals. For instance, research into the synthesis of novel tropane derivatives, which include the 8-azabicyclo[3.2.1]octane skeleton, has shown relevance in the development of dopamine transporter inhibitors (Gee, Moldt, & Gjedde, 1997).